tert-butyl 2,4-diaminobenzoate
Overview
Description
Tert-butyl 2,4-diaminobenzoate (t-BuDAB) is an organic compound with a complex structure that has been studied extensively due to its wide range of applications. It is a white solid that is soluble in water and has a melting point of 164-167°C. It is a versatile compound that can be used in a variety of ways, including as a reagent in organic synthesis, as a dye, and as a pharmaceutical agent.
Scientific Research Applications
T-BuDAB has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a dye, and as a pharmaceutical agent. It has been used as a reagent in the synthesis of a variety of compounds, including polymers, peptides, and polysaccharides. It has also been used as a dye in the detection of proteins and other biomolecules, as well as in the synthesis of fluorescent compounds. Finally, tert-butyl 2,4-diaminobenzoate has been used as a pharmaceutical agent in the treatment of various diseases, including cancer, heart disease, and diabetes.
Mechanism of Action
The mechanism of action of tert-butyl 2,4-diaminobenzoate is not fully understood. However, it is believed to act as a proton donor, allowing it to bind to a variety of molecules, including proteins and nucleic acids. This binding is thought to alter the conformation of the molecules, which in turn affects their biological activity.
Biochemical and Physiological Effects
T-BuDAB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenases and lipoxygenases, which are involved in inflammation. It has also been shown to inhibit the activity of tyrosine kinase, which is involved in cell proliferation and differentiation. Furthermore, this compound has been shown to inhibit the activity of a variety of other enzymes, including those involved in metabolism, signal transduction, and DNA replication.
Advantages and Limitations for Lab Experiments
T-BuDAB has several advantages and limitations for lab experiments. One advantage is its low cost, as it is relatively inexpensive to synthesize. Additionally, tert-butyl 2,4-diaminobenzoate is soluble in water, making it easy to work with in aqueous solutions. However, this compound is also hygroscopic, meaning it can absorb moisture from the air, which can lead to contamination of the reaction. Furthermore, this compound is toxic and should be handled with caution.
Future Directions
The potential future directions for tert-butyl 2,4-diaminobenzoate include its use in the development of new drugs and other pharmaceutical agents, as well as its use in the synthesis of new materials. Additionally, this compound could be used in the development of new diagnostic tests and imaging techniques. Finally, this compound could be used to study the structure and function of proteins, nucleic acids, and other biomolecules.
Synthesis Methods
T-BuDAB can be synthesized using a variety of methods, including the Grignard reaction and the Williamson ether synthesis. The Grignard reaction involves the reaction of a Grignard reagent, such as t-BuMgBr, with an aldehyde or ketone, such as benzaldehyde or benzophenone, to form tert-butyl 2,4-diaminobenzoate. The Williamson ether synthesis involves the reaction of an alkoxide, such as t-BuOCH3, with an alkyl halide, such as t-BuBr, to form this compound. The reaction conditions and yields vary depending on the method used.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 2,4-diaminobenzoate can be achieved through a multi-step process involving the protection of the amine groups and subsequent coupling reactions.", "Starting Materials": [ "2,4-diaminobenzoic acid", "tert-butanol", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "di-tert-butyl dicarbonate (Boc2O)", "triethylamine (TEA)", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "brine" ], "Reaction": [ "Protection of amine groups: Dissolve 2,4-diaminobenzoic acid in DMF and add TEA. Slowly add Boc2O and stir for 2 hours at room temperature. Quench the reaction with HCl and extract the product with ethyl acetate. Wash the organic layer with brine and dry over sodium sulfate.", "Coupling reaction: Dissolve the protected 2,4-diaminobenzoic acid in DMF and add DCC. Stir for 30 minutes at room temperature and then add tert-butanol. Stir for an additional 2 hours and then filter the precipitated dicyclohexylurea. Concentrate the filtrate and purify the product by column chromatography using ethyl acetate/hexanes as the eluent.", "Deprotection of amine groups: Dissolve the protected tert-butyl 2,4-diaminobenzoate in methanol and add NaOH. Stir for 2 hours at room temperature and then acidify the solution with HCl. Extract the product with ethyl acetate and wash the organic layer with brine. Dry over sodium sulfate and concentrate the product." ] } | |
| 1249676-90-1 | |
Molecular Formula |
C11H16N2O2 |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
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